molecular formula C12H15N3O B6280716 4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one CAS No. 903895-77-2

4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

Cat. No. B6280716
CAS RN: 903895-77-2
M. Wt: 217.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms .


Molecular Structure Analysis

The molecular structure of “4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one” would be characterized by a pyrazole ring, which is a five-membered ring with three carbon atoms and two adjacent nitrogen atoms .


Chemical Reactions Analysis

Pyrazole derivatives are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon atoms of the pyrazole ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of “4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one” would depend on its specific structure. In general, pyrazoles are aromatic and stable, and they are often solids at room temperature .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Pyrazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some pyrazole derivatives can be hazardous and should be handled with care .

Future Directions

Pyrazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore new synthetic methods, novel derivatives, and additional biological activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one involves the condensation of ethyl acetoacetate with phenylhydrazine to form 1-phenyl-3-methyl-5-oxo-2-pyrazoline. This intermediate is then reacted with ethyl chloroacetate to form 4-ethyl-5-methyl-1-phenyl-2-(phenylcarbamoyl)-1H-pyrazol-3-one, which is subsequently reduced with sodium borohydride to yield the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Phenylhydrazine", "Ethyl chloroacetate", "Sodium borohydride" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with phenylhydrazine in the presence of a base such as sodium ethoxide to form 1-phenyl-3-methyl-5-oxo-2-pyrazoline.", "Step 2: 1-phenyl-3-methyl-5-oxo-2-pyrazoline is then reacted with ethyl chloroacetate in the presence of a base such as potassium carbonate to form 4-ethyl-5-methyl-1-phenyl-2-(phenylcarbamoyl)-1H-pyrazol-3-one.", "Step 3: The final step involves the reduction of 4-ethyl-5-methyl-1-phenyl-2-(phenylcarbamoyl)-1H-pyrazol-3-one with sodium borohydride in the presence of a solvent such as ethanol to yield 4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one." ] }

CAS RN

903895-77-2

Product Name

4-amino-5-ethyl-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

Molecular Formula

C12H15N3O

Molecular Weight

217.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.